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A Comparative Guide to Woody Fragrance Compounds: Octahydro-4,7-methano-1H-inden-5-
ol and Key Alternatives

This guide provides a detailed comparison of Octahydro-4,7-methano-1H-inden-5-ol against

other prominent woody fragrance compounds, including Iso E Super, Javanol, and Cedryl

Acetate. The information is tailored for researchers, scientists, and drug development

professionals, with a focus on objective performance data and experimental methodologies.

Overview of Selected Woody Fragrance Compounds
Octahydro-4,7-methano-1H-inden-5-ol (CAS: 13380-89-7) is a synthetic compound with a

unique bicyclic structure.[1][2][3] It is utilized in the fragrance industry for its complex olfactory

profile, which is described as having floral, fruity, and woody notes with subtle metallic

undertones.[1] It is primarily used as a fragrance ingredient in perfumes and personal care

products and serves as a useful synthetic intermediate in organic chemistry.[1][4]

Iso E Super (CAS: 54464-57-2) is one of the most successful and widely used synthetic aroma

chemicals in modern perfumery.[5][6] Developed by International Flavors & Fragrances (IFF) in

the 1970s, it possesses a smooth, warm, and velvety scent with woody and ambery facets.[5]

[7][8] Its primary function is to add fullness, radiance, and substantivity to a fragrance, often

enhancing other notes in a composition.[5][6]
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Javanol (CAS: 198404-98-7) is a potent, synthetic sandalwood molecule developed by

Givaudan. It is highly valued for its intense, creamy, and diffusive sandalwood character, which

is olfactively close to beta-santalol, the main component of natural sandalwood oil.[9][10] Due

to its extremely low odor threshold, it is effective even in trace amounts, providing volume and

tenacity to a wide range of fragrance types.[9]

Cedryl Acetate (CAS: 77-54-3) is a hemi-synthetic compound derived from Cedrol, a

component of cedarwood essential oil.[11] It delivers a sharp, dry, and clean woody-cedar

aroma, often with leathery and earthy undertones.[12][13] It is frequently used to impart

coniferous and woody notes in men's fragrances and acts as an effective fixative.[11][12]

Quantitative Data and Performance Comparison
The performance of a fragrance compound can be quantitatively assessed through several key

parameters, including its molecular weight, odor detection threshold, and substantivity.

Compoun
d
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Octahydro-

4,7-

methano-

1H-inden-

5-ol

13380-89-

7
C₁₀H₁₆O 152.23[2]

Data not

publicly

available

Data not

publicly

available

Data not

publicly

available

Iso E

Super

54464-57-

2
C₁₆H₂₆O 234.38[14]

Data not

publicly

available

> 172

hours[6]
0.0017[8]

Javanol
198404-

98-7
C₁₅H₂₈O 224.39

0.02 ng/L

(0.02 ppt)

[10]

> 400

hours

Data not

publicly
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Cedryl

Acetate
77-54-3 C₁₇H₂₈O₂ 264.41[11] 14,803[11]

40

hours[12]
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Analysis of Performance:

Potency: Javanol stands out as the most potent compound, with an exceptionally low odor

detection threshold of 0.02 ng/L, which is over 20 times lower than that of (Z)-(-)-β-santalol

from natural sandalwood.[9][10] This allows it to be perceived at minute concentrations. In

contrast, Cedryl Acetate has a significantly higher threshold, requiring a much greater

concentration to be detected.[11] Quantitative threshold data for Iso E Super and

Octahydro-4,7-methano-1H-inden-5-ol are not readily found in public literature, though Iso

E Super is known for its subtle character at low concentrations.[5]

Substantivity (Longevity): Javanol and Iso E Super exhibit high substantivity, lasting for over

400 and 172 hours, respectively, on a smelling strip.[6] This makes them excellent base

notes and fixatives. Cedryl Acetate has a more moderate longevity of 40 hours.[12]

Olfactory Profile: While Octahydro-4,7-methano-1H-inden-5-ol offers a complex profile with

woody, floral, and fruity elements, the other compounds are more archetypal of their

respective woody categories.[1] Iso E Super provides a versatile woody-ambery warmth,

Javanol delivers a rich and specific sandalwood note, and Cedryl Acetate contributes a

sharp, dry cedar character.[7][9][12]

Experimental Protocols
The evaluation of fragrance compounds relies on standardized sensory and instrumental

techniques to ensure objective and reproducible results.

Protocol 1: Odor Threshold Determination
The odor detection threshold, the minimum concentration at which a substance can be

perceived, is a critical measure of a fragrance's potency. It is typically determined using a panel

of trained human assessors and a dilution olfactometer.

Sample Preparation: A stock solution of the fragrance compound is prepared in a suitable

odorless solvent. A series of dilutions is then created, typically in factors of two or ten.

Presentation: The diluted samples are presented to a panel of trained assessors in a

controlled, odor-free environment. Dynamic olfactometry (in accordance with standards like
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DIN EN 13725) is often used, where a precise volume of the diluted odorant in air is

delivered to the assessor.[15]

Assessment: Assessors are presented with both the diluted sample and a "blank" (odor-free

air) and asked to identify which contains the scent. The assessment proceeds from highest

dilution to lowest.

Calculation: The threshold is defined as the concentration at which 50% of the panel can

reliably detect the odor.[16] Results are typically expressed in ng/L of air or parts per trillion

(ppt).

Protocol 2: Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique that combines the separation capabilities of gas chromatography

with the sensitivity of the human nose as a detector.[16][17] It is used to identify which specific

compounds in a complex mixture are responsible for its aroma.

System Configuration: The GC instrument is fitted with a column effluent splitter, which

divides the sample stream between a conventional detector (e.g., Mass Spectrometer, MS)

and a heated sniffing port.[17][18]

Sample Injection: The fragrance sample is injected into the GC, where its components are

separated based on their volatility and interaction with the stationary phase.

Olfactometric Assessment: A trained assessor sniffs the effluent from the sniffing port and

records the time, duration, intensity, and a qualitative description of any perceived odors.[19]

Data Correlation: The olfactometry data (the "aromagram") is aligned with the chromatogram

from the MS detector. This allows for the tentative identification of the odor-active

compounds by matching the retention time of a perceived scent with a mass spectrum peak.

[17]

Below is a diagram illustrating a typical experimental workflow for fragrance analysis.
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Workflow for Fragrance Analysis using GC-MS/O.
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Mechanism of Action: Olfactory Signaling Pathway
The perception of woody scents, like all odors, is initiated by the binding of odorant molecules

to specific Olfactory Receptors (ORs) located on Olfactory Sensory Neurons (OSNs) in the

nasal cavity.[20] This event triggers a sophisticated G-protein-coupled receptor (GPCR)

signaling cascade.

The binding of an odorant molecule to its specific OR causes a conformational change in the

receptor.[21] This activates an associated G-protein (Gαolf), which in turn activates the enzyme

adenylyl cyclase III.[22] This enzyme synthesizes cyclic adenosine monophosphate (cAMP)

from ATP. The increase in intracellular cAMP opens cyclic nucleotide-gated (CNG) ion

channels, leading to an influx of calcium and sodium ions.[21] This influx depolarizes the

neuron, generating an electrical signal that is transmitted to the olfactory bulb in the brain for

processing.[22]

Interestingly, research has shown that some ORs are present outside the nose. For instance,

the receptor OR2AT4, found in skin cells, is activated by synthetic sandalwood compounds like

Sandalore, triggering a signal pathway that promotes cell proliferation and migration, which

may aid in wound healing.[23]

The diagram below illustrates the key steps in the olfactory signal transduction cascade.
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The Olfactory Signal Transduction Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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